Cas no 872696-02-1 (4-ethoxy-2-hydrazinyl-1,3-benzothiazole)

• Product Name: 4-ethoxy-2-hydrazinyl-1,3-benzothiazole
• CAS No: 872696-02-1
• MF: C₉H₁₁N₃OS
• MW: 209.268140077591
• CID: 870098
• PubChem ID: 2049835
• Update Time: 2025-10-31

4-ethoxy-2-hydrazinyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 4-ETHOXY-2(3H)-BENZOTHIAZOLONE HYDRAZONE
• 4-ethoxy-2-hydrazinyl-1,3-benzothiazole
• SR-01000019048
• EN300-237624
• (4-ethoxy-1,3-benzothiazol-2-yl)hydrazine
• HMS1655P07
• AKOS005208067
• F1908-0006
• SR-01000019048-1
• MLS000678657
• SCHEMBL2136477
• 872696-02-1
• HMS2707L23
• SMR000323892
• 4-Ethoxy-2-hydrazino-1,3-benzothiazole
• DTXSID801323704
• CHEMBL1392052
• DB-316526

• Inchi： 1S/C9H11N3OS/c1-2-13-6-4-3-5-7-8(6)11-9(12-10)14-7/h3-5H,2,10H2,1H3,(H,11,12)
• InChI Key： JMUUSQSFBDDCHL-UHFFFAOYSA-N
• SMILES： S1C(NN)=NC2C(=CC=CC1=2)OCC

Computed Properties

• Exact Mass: 209.06228316g/mol
• Monoisotopic Mass: 209.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 88.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 4-ethoxy-2-hydrazinyl-1,3-benzothiazole

Chemical Profile of 4-ethoxy-2-hydrazinyl-1,3-benzothiazole (CAS No. 872696-02-1)

4-ethoxy-2-hydrazinyl-1,3-benzothiazole, identified by its Chemical Abstracts Service (CAS) number 872696-02-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzothiazole family, a scaffold widely recognized for its diverse biological activities and utility in drug development. The structural motif of benzothiazole, characterized by a fused thiophene and pyridine ring system, imparts unique electronic and steric properties that make it a versatile platform for designing molecules with therapeutic potential.

The presence of both an ethoxy substituent at the 4-position and a hydrazinyl group at the 2-position in 4-ethoxy-2-hydrazinyl-1,3-benzothiazole introduces specific functional handles that can be exploited for further chemical modifications. Such modifications are often employed to enhance binding affinity, improve pharmacokinetic profiles, or target specific biological pathways. The hydrazinyl moiety, in particular, is a well-known pharmacophore that has been extensively studied for its reactivity and ability to form covalent bonds with biological targets, making it a valuable component in the design of inhibitors and probes.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from benzothiazole derivatives. This interest stems from the compound's ability to modulate various cellular processes, including inflammation, apoptosis, and signal transduction pathways. Notably, 4-ethoxy-2-hydrazinyl-1,3-benzothiazole has been investigated for its potential role in addressing neurological disorders. Preliminary studies suggest that this compound may interact with neurotransmitter receptors and ion channels, potentially offering benefits in the treatment of conditions such as epilepsy and neurodegenerative diseases.

One of the most compelling aspects of 4-ethoxy-2-hydrazinyl-1,3-benzothiazole is its mechanism of action. The compound's ability to cross the blood-brain barrier and exert effects within the central nervous system makes it an attractive candidate for central nervous system (CNS) drug discovery. Researchers have explored its interactions with enzymes such as monoamine oxidase (MAO) and cyclooxygenase (COX), which are implicated in the pathophysiology of several neurological disorders. By modulating these enzymes, 4-ethoxy-2-hydrazinyl-1,3-benzothiazole may help restore neurotransmitter balance and alleviate symptoms associated with CNS dysfunction.

Furthermore, the ethoxy group in 4-ethoxy-2-hydrazinyl-1,3-benzothiazole contributes to the compound's overall solubility and bioavailability, which are critical factors in drug development. Solubility plays a crucial role in determining how well a drug can be absorbed and distributed throughout the body. By enhancing solubility through structural modifications like the introduction of an ethoxy moiety, researchers can improve the pharmacokinetic properties of potential therapeutics. This is particularly important for oral formulations where poor solubility can limit bioavailability and therapeutic efficacy.

The hydrazinyl group also serves as a versatile handle for further derivatization. Hydrazine-based compounds have been widely used in medicinal chemistry due to their ability to form stable bonds with various biological targets. For instance, hydrazino groups can participate in condensation reactions with carbonyl compounds to form hydrazones or imines, which are known to exhibit diverse biological activities. In the context of 4-ethoxy-2-hydrazinyl-1,3-benzothiazole, this functionality may be exploited to develop more complex derivatives with enhanced potency or selectivity.

Recent advances in computational chemistry have further accelerated the discovery process for compounds like 4-ethoxy-2-hydrazinyl-1,3-benzothiazole. Molecular modeling techniques allow researchers to predict how a molecule will interact with biological targets at the atomic level. By leveraging these tools, scientists can design analogs of 4-ethoxy-2-hydrazinyl-1,3-benzothiazole that are optimized for specific therapeutic applications. For example, virtual screening can be used to identify derivatives with improved binding affinity or reduced toxicity.

The synthesis of 4-ethoxy-2-hydrazinyl-1,3-benzothiazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include nucleophilic substitution reactions to introduce the hydrazinyl group and etherification reactions to incorporate the ethoxy substituent. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such compounds. For instance, catalytic hydrogenation techniques can be employed to streamline certain transformations while minimizing byproduct formation.

In conclusion,4-ethoxy-2-hydrazinyl -1 ,3 -benzothiazole (CAS No .872696 -02 - 1 ) represents an intriguing scaffold with significant potential in pharmaceutical research . Its unique structural features , combined with its observed biological activities , make it a valuable starting point for developing novel therapeutics . As research continues , it is likely that more derivatives will be explored , further expanding our understanding of this versatile class of compounds . p >